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Compound of Interest

Compound Name: Erk-cliptac

Cat. No.: B12395120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and

environmental protection. This guide provides essential procedural information for the proper

disposal of Erk-cliptac, a PROTAC (PROteolysis TArgeting Chimera) molecule designed to

induce the degradation of Extracellular signal-Regulated Kinase (ERK).[1][2] Given the

absence of specific manufacturer's disposal instructions, Erk-cliptac should be handled as a

chemical waste product, adhering to general best practices and institutional guidelines.

I. Chemical and Safety Data Overview
While a specific Safety Data Sheet (SDS) with comprehensive disposal procedures for Erk-
cliptac is not readily available in the public domain, the following information has been

compiled from various sources. It is imperative to treat this compound with the standard

precautions applied to novel research chemicals.
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Property Value Source

Molecular Formula C60H61ClN12O9 [1][2][3]

Molecular Weight 1129.65 g/mol

General Handling
For research use only. Not for

human or animal consumption.

Storage

Solid form: -20°C for up to 3

years. Stock solutions: -80°C

for up to 1 year.

Hazard Profile

While specific hazard codes for

Erk-cliptac are not provided, it

is prudent to handle it as a

potentially hazardous

substance. General hazard

statements for chemical

compounds can include risks

of causing genetic defects,

cancer, or harm to fertility or an

unborn child, as well as being

toxic to aquatic life. Standard

laboratory safety protocols

should be strictly followed.

General Chemical Safety

II. Experimental Protocols: Mechanism of Action
Erk-cliptac is a component of a two-part system that, once assembled within a cell, degrades

the ERK1/2 proteins. The process involves the intracellular "click" reaction between a tetrazine-

tagged thalidomide derivative and a trans-cyclooctene (TCO)-labeled ligand of the target

protein. This forms the active PROTAC molecule that recruits the E3 ubiquitin ligase machinery

to the target protein, leading to its ubiquitination and subsequent degradation by the

proteasome.

III. Proper Disposal Procedures
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The following step-by-step procedures are based on general guidelines for chemical waste

disposal and should be adapted to comply with your institution's specific Environmental Health

and Safety (EHS) protocols.

A. Solid Erk-cliptac Waste

Collection: Accumulate unused or waste solid Erk-cliptac in a dedicated, clearly labeled,

and sealable container.

Labeling: The container must be labeled as "Hazardous Waste" or "Chemical Waste" in line

with institutional and local regulations. The label should prominently feature the name "Erk-
cliptac (solid)" and the approximate quantity.

Storage: Store the sealed waste container in a designated and secure chemical waste

storage area, ensuring it is segregated from incompatible materials.

Disposal: Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for pickup and proper disposal.

B. Liquid Erk-cliptac Waste (Solutions)

The disposal method for liquid waste containing Erk-cliptac is contingent on the solvent used.

Aqueous Solutions:

Collection: Collect aqueous solutions of Erk-cliptac in a designated, sealed, and clearly

labeled waste container.

Neutralization: If the solution is not contaminated with other hazardous materials, consult

your EHS guidelines for potential neutralization procedures before disposal. However,

given the lack of specific data on Erk-cliptac's degradation products, treating it as

hazardous chemical waste is the most cautious approach.

Disposal: Dispose of the container through your institution's EHS-approved chemical

waste stream.

Solvent-Based Solutions:
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Collection: Solutions of Erk-cliptac in organic solvents must be collected in a designated,

sealed waste container that is compatible with the solvent.

Labeling: The container must be clearly labeled with "Hazardous Waste," the name of the

solvent(s), and "Erk-cliptac."

Disposal: This type of waste must be disposed of through your institutional EHS office or a

licensed hazardous waste contractor. Do not pour organic solvent waste down the drain.

C. Contaminated Personal Protective Equipment (PPE)

Collection: Dispose of all contaminated PPE, including gloves, bench paper, and pipette tips,

in a designated chemical waste bag or container.

Disposal: This waste should be collected and disposed of by your institution's EHS

department.

IV. Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Erk-
cliptac waste.
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Caption: Decision workflow for the proper disposal of Erk-cliptac waste.
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By adhering to these general guidelines and, most importantly, your institution's specific

protocols, you can ensure the safe and compliant disposal of Erk-cliptac waste, thereby

protecting yourself, your colleagues, and the environment. Always consult your institution's

Environmental Health and Safety department for clarification on any disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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